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Compound of Interest

(1-(pyridin-2-yl)-1H-pyrazol-4-
Compound Name:

yl)methanol
CAS No.: 1199773-61-9
Cat. No.: B599055

Get Quote

Executive Summary

The pyridinyl-pyrazol-methanol scaffold represents a privileged substructure in modern
medicinal chemistry, particularly within the design of ATP-competitive kinase inhibitors.[1] This
motif combines the electronic versatility of the pyridine ring, the hydrogen-bond donor/acceptor
capability of the pyrazole, and the synthetic malleability of a primary alcohol (methanol) handle.

This guide provides a rigorous technical analysis of the scaffold's physical properties, synthetic
pathways, and chemical reactivity. It is designed to assist researchers in optimizing "scaffold
hopping" strategies and fine-tuning solubility/permeability profiles in lead optimization.[1]

Structural Architecture & Electronic Properties[2]
Tautomerism and Planarity

The core pharmacophore typically consists of a 2-(pyridin-2-yl)-1H-pyrazole system.[1] The
defining feature of this system is its annular tautomerism, which is heavily influenced by the
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adjacent pyridine ring.

 Intramolecular Hydrogen Bonding: In non-polar solvents, the molecule adopts a planar
conformation due to an intramolecular hydrogen bond between the pyrazole N-H and the
pyridine nitrogen lone pair. This "pseudo-tricyclic” planar arrangement is critical for fitting into
narrow ATP-binding pockets (e.g., the hinge region of kinases like c-Met or ALK).[1]

e Electronic Distribution:
o Pyridine Nitrogen: Acts as a weak base (

) and a hydrogen bond acceptor.[1]
o Pyrazole Ring: Amphoteric.[1] The

is pyrrole-like (H-bond donor), while

is pyridine-like (H-bond acceptor).[1]

o Methanol Group: Provides a polar handle that disrupts planarity only if sterically hindered,

but generally increases water solubility (

reduction).

Physicochemical Parameters

The following data summarizes the core properties of the unsubstituted 2-(pyridin-2-yl)-1H-
pyrazol-5-yllmethanol and related congeners.

Table 1: Physicochemical Profile of Representative Scaffold
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Parameter Value /| Range Contextual Note

Fragment-like space; ideal for

Molecular Weight ~175.19 g/mol
FBDD.[1]

Crystalline solid; indicates

stable lattice packing via

Melting Point 119-126 °C

stacking.[1]

Protonation disrupts planarity
(Pyridine) 51-53 due to electrostatic repulsion.

[1]

Very weak acid; requires

~14.0 (NH deprot) strong bases (NaH,

(Pyrazole)
) for alkylation.
Moderate lipophilicity;
LogP (Oct/Water) 0.7-1.2 methanol group lowers LogP
by ~0.5 units vs methyl.[1]
Pyrazole -NH, Methanol -OH.
H-Bond Donors 2
[1]
Pyridine N, Pyrazole N,
H-Bond Acceptors 3

Methanol O.

Synthetic Routes & Protocols

The synthesis of the pyridinyl-pyrazol-methanol scaffold generally proceeds via two strategies:
De Novo Cyclization (constructing the pyrazole) or Functional Group Interconversion (reducing
a pre-formed ester/aldehyde).[1]

Primary Synthetic Pathway (De Novo)

The most robust route involves the condensation of acetyl-pyridine derivatives with hydrazine,
followed by functionalization via the Vilsmeier-Haack reaction.

Protocol: Synthesis of [3-(pyridin-2-yl)-1H-pyrazol-4-yllmethanol
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Reagents: 2-Acetylpyridine, DMF-DMA, Hydrazine hydrate,

e Enaminone Formation:
o Reflux 2-acetylpyridine (1.0 eq) with

-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq) in xylene for 6 hours.

o Checkpoint: Monitor disappearance of ketone via TLC.[1] Evaporate solvent to yield the
enaminone intermediate.[1]

o Cyclization:
o Dissolve intermediate in Ethanol.[1] Add Hydrazine hydrate (1.5 eq).[1] Reflux for 4 hours.
o Result: Formation of 2-(1H-pyrazol-3-yl)pyridine.[1][2]

o Formylation (Vilsmeier-Haack):
o Add

dropwise to dry DMF at 0°C. Stir for 30 min to generate the Vilsmeier reagent.[1]

o Add the pyrazole substrate.[1][2][3][4][5] Heat to 80°C for 4 hours.
o Workup: Quench with ice water; neutralize with
.[1] Isolate 3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde.
» Reduction to Methanol:
o Suspend the aldehyde in Methanol (0.1 M).[1]
o Add

(1.5 eq) portion-wise at 0°C. Stir for 1 hour.
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o Validation: Quench with dilute HCI.[1] Extract with EtOAc.[1]
o Analytical Check:

NMR should show a singlet/doublet at
4.5-4.7 ppm (CH2-OH) and loss of aldehyde proton (

9-10 ppm).[1]

Visualization of Synthetic Logic
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Figure 1: Step-wise synthetic progression from acetylpyridine precursors to the target methanol
scaffold.

Chemical Reactivity & Stability[1][4][5]

The "methanol" moiety in this scaffold is not merely a solubilizing group; it is a versatile
"chemical handle" for further diversification.[1]

Reactivity Profile

» Oxidation: The primary alcohol is benzylic-like (attached to an aromatic heterocycle).[1] It is
susceptible to mild oxidation (e.qg.,

or Dess-Martin Periodinane) to revert to the aldehyde, which can undergo reductive
amination.

» Nucleophilic Substitution: Conversion of the alcohol to a chloride (using

) or mesylate generates a highly reactive electrophile.[1] This is commonly used to attach
solubilizing tails (e.g., morpholine, piperazine) via

reactions.
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» Metal Coordination: The Pyridine-N and Pyrazole-N (position 2) form a bidentate pocket.[1]
In the presence of transition metals (Cu, Pd), this scaffold acts as a ligand. Caution: This can
poison palladium catalysts during cross-coupling reactions (Suzuki/Buchwald) on other parts
of the molecule.[1]

Stability Concerns

e Acid Sensitivity: The pyridine ring protonates easily.[1] While the scaffold is stable in dilute
acid, strong acidic conditions at high heat can lead to dehydration if secondary alcohols are
present (less concern for primary methanol).

e Oxidative Metabolism: In vivo, the

group is a metabolic "soft spot,” often rapidly oxidized to the carboxylic acid (Phase |
metabolism), drastically altering pharmacokinetics.

Application in Drug Discovery: Kinase Inhibition[5]

[8][9][10]

The pyridinyl-pyrazole motif is a "privileged scaffold" for ATP-competitive inhibition.[1]

Binding Mode Mechanism

The scaffold mimics the adenine ring of ATP.

e Hinge Binder: The Pyridine N (acceptor) and Pyrazole NH (donor) form a bidentate hydrogen
bond network with the backbone amide/carbonyl of the kinase hinge region (e.g., Met1199 in
c-Met or Glu1197 in ALK).

e Solvent Front: The methanol group typically orients towards the solvent front, improving
water solubility of the lipophilic inhibitor complex.

Case Study: Crizotinib Intermediates

In the synthesis of Crizotinib (ALK/c-Met inhibitor), the 4-position of the pyrazole is substituted.
[6] However, the 3-(pyridin-2-yl) geometry is conserved to maintain the critical hinge interaction.
[1] The methanol variant serves as a probe to test the tolerance of the solvent channel.
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Figure 2: Mechanistic interaction of the scaffold within the kinase active site, blocking

downstream oncogenic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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